Cas no 1823418-28-5 (Benzyl 2-(aminomethyl)-5-methylpiperidine-1-carboxylate hydrochloride)

• Product Name: Benzyl 2-(aminomethyl)-5-methylpiperidine-1-carboxylate hydrochloride
• CAS No: 1823418-28-5
• MF: C₁₅H₂₃ClN₂O₂
• MW: 298.808323144913
• MDL: MFCD28119110
• CID: 4621625
• PubChem ID: 118798599
• Update Time: 2025-11-06

Benzyl 2-(aminomethyl)-5-methylpiperidine-1-carboxylate hydrochloride Chemical and Physical Properties

Names and Identifiers

• Benzyl 2-(Aminomethyl)-5-Methylpiperidine-1-Carboxylate Hydrochloride(WX601349)
• BENZYL 2-(AMINOMETHYL)-5-METHYLPIPERIDINE-1-CARBOXYLATE HCL
• Benzyl 2-(Aminomethyl)-5-Methylpiperidine-1-Carboxylate Hydrochloride
• MFCD28119110
• YXC41828
• 1823418-28-5
• AKOS027256206
• AS-72557
• benzyl 2-(aminomethyl)-5-methylpiperidine-1-carboxylate;hydrochloride
• Benzyl2-(aminomethyl)-5-methylpiperidine-1-carboxylatehydrochloride
• Benzyl 2-(aminomethyl)-5-methylpiperidine-1-carboxylate hydrochloride

• MDL： MFCD28119110
• Inchi： 1S/C15H22N2O2.ClH/c1-12-7-8-14(9-16)17(10-12)15(18)19-11-13-5-3-2-4-6-13;/h2-6,12,14H,7-11,16H2,1H3;1H
• InChI Key： CIJFJZXMSAARJH-UHFFFAOYSA-N
• SMILES： C(N1CC(C)CCC1CN)(=O)OCC1C=CC=CC=1.Cl

Computed Properties

• Exact Mass: 298.1448057g/mol
• Monoisotopic Mass: 298.1448057g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 290
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.6Ų

Additional information on Benzyl 2-(aminomethyl)-5-methylpiperidine-1-carboxylate hydrochloride

Comprehensive Overview of Benzyl 2-(aminomethyl)-5-methylpiperidine-1-carboxylate hydrochloride (CAS No. 1823418-28-5)

Benzyl 2-(aminomethyl)-5-methylpiperidine-1-carboxylate hydrochloride (CAS No. 1823418-28-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique piperidine backbone and benzyl carboxylate group, is widely studied for its potential applications in drug development and medicinal chemistry. The presence of the aminomethyl moiety enhances its reactivity, making it a valuable intermediate in synthesizing bioactive molecules. Researchers are particularly interested in its role in modulating neurotransmitter systems, which aligns with current trends in neuroscience and psychopharmacology.

In recent years, the demand for piperidine derivatives has surged due to their versatility in drug design. Benzyl 2-(aminomethyl)-5-methylpiperidine-1-carboxylate hydrochloride stands out due to its structural features, which allow for selective interactions with biological targets. The compound's hydrochloride salt form improves its solubility and stability, making it suitable for various experimental and industrial applications. As the pharmaceutical industry shifts toward personalized medicine, compounds like this are increasingly explored for their potential in tailored therapeutic solutions.

The synthesis of Benzyl 2-(aminomethyl)-5-methylpiperidine-1-carboxylate hydrochloride involves multi-step organic reactions, often starting from commercially available piperidine precursors. Key steps include the introduction of the aminomethyl group and subsequent protection with a benzyl carboxylate moiety. The final product is isolated as a hydrochloride salt to ensure purity and ease of handling. This synthetic route is optimized for scalability, catering to both academic and industrial research needs. The compound's CAS No. 1823418-28-5 serves as a unique identifier, facilitating accurate referencing in scientific literature and regulatory documents.

One of the most discussed topics in modern chemistry is the role of small molecule intermediates in accelerating drug discovery. Benzyl 2-(aminomethyl)-5-methylpiperidine-1-carboxylate hydrochloride exemplifies this trend, as its modular structure allows for rapid derivatization. Researchers are investigating its potential in creating novel central nervous system (CNS) agents, addressing conditions such as anxiety and cognitive disorders. The compound's ability to cross the blood-brain barrier further enhances its appeal for CNS-targeted therapies, a hot topic in current biomedical research.

From a regulatory perspective, Benzyl 2-(aminomethyl)-5-methylpiperidine-1-carboxylate hydrochloride is classified as a research chemical, emphasizing its use in non-clinical settings. Its CAS No. 1823418-28-5 ensures traceability and compliance with global chemical inventories. As sustainability becomes a priority in the chemical industry, efforts are underway to develop greener synthetic routes for such compounds, minimizing waste and energy consumption. This aligns with the growing interest in green chemistry and eco-friendly pharmaceutical production.

In conclusion, Benzyl 2-(aminomethyl)-5-methylpiperidine-1-carboxylate hydrochloride (CAS No. 1823418-28-5) represents a promising candidate for advancing medicinal chemistry and drug development. Its structural versatility, combined with its potential applications in neuroscience, makes it a subject of ongoing research. As the scientific community continues to explore innovative therapeutic strategies, compounds like this will remain at the forefront of discovery, bridging the gap between laboratory research and clinical applications.